N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide

• IUPAC Name: N'-(3,4-dimethoxyphenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]oxamide
• InChI: InChI=1S/C20H24N2O4S/c1-25-15-8-7-14(12-16(15)26-2)22-19(24)18(23)21-13-20(9-3-4-10-20)17-6-5-11-27-17/h5-8,11-12H,3-4,9-10,13H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: ODWZZLQIOSYKJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(=O)NCC2(CCCC2)C3=CC=CS3)OC
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-(3,4-Dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide (DMPTC) is a synthetic organic compound belonging to the class of heterocyclic compounds. It is primarily used in scientific research as a tool to study biochemical and physiological processes. DMPTC has a wide range of applications in laboratory experiments, including its use as a ligand for the study of G protein-coupled receptors (GPCRs) and enzyme-substrate interactions. In addition, DMPTC has been used to study the effects of various drugs on the body, as well as to investigate the effects of various environmental factors on the body.

Mechanism of Action

N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide is a synthetic organic compound belonging to the class of heterocyclic compounds. It has a wide range of applications in laboratory experiments, including its use as a ligand for the study of G protein-coupled receptors (GPCRs) and enzyme-substrate interactions. N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide acts as a ligand for GPCRs, binding to the receptor and activating it. This activation of the receptor leads to the release of various signaling molecules, such as cyclic AMP and calcium ions, which in turn cause changes in the cell. In addition, N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has been used to study the effects of various drugs on the body, as well as to investigate the effects of various environmental factors on the body.
Biochemical and Physiological Effects
N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has been used to study the biochemical and physiological effects of various drugs on the body. It has been used to study the effects of various drugs on the body, as well as to investigate the effects of various environmental factors on the body. For example, N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has been used to study the effects of various drugs on the opioid receptor, as well as to study the effects of various environmental factors on the body, such as the effects of temperature and pH on the body. In addition, N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has been used to study the effects of various drugs on the cardiovascular system, as well as to study the effects of various environmental factors on the cardiovascular system.

Advantages and Limitations for Lab Experiments

The use of N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide in laboratory experiments has several advantages. First, it is a relatively inexpensive and easy to obtain compound. Second, it is a versatile compound, which can be used to study a wide range of biochemical and physiological processes. Third, it is a relatively stable compound, which can be used in a wide range of laboratory experiments. Finally, it is a relatively safe compound, which can be used in a wide range of laboratory experiments without the risk of toxicity.
On the other hand, there are some limitations to the use of N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide in laboratory experiments. First, it has a relatively low binding affinity for GPCRs, which can limit its usefulness in certain types of experiments. Second, it is not a very potent compound, which can limit its usefulness in certain types of experiments. Finally, it is not a very specific compound, which can limit its usefulness in certain types of experiments.

Future Directions

The future directions for the use of N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide in laboratory experiments include:
1. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various drugs on GPCRs and enzyme-substrate interactions.
2. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various environmental factors on the body.
3. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various drugs on the cardiovascular system.
4. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various environmental factors on the cardiovascular system.
5. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various drugs on the immune system.
6. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various environmental factors on the immune system.
7. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various drugs on the nervous system.
8. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various environmental factors on the nervous system.
9. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various drugs on the endocrine system.
10. Using N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide to study the effects of various environmental factors on the endocrine system.

Synthesis Methods

N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide is synthesized from 3,4-dimethoxyphenylmagnesium bromide and 1-(thiophen-2-yl)cyclopentylmethyl bromide through a Grignard reaction. The Grignard reaction is a process in which an organometallic compound, such as magnesium bromide, is reacted with an organic compound, such as 1-(thiophen-2-yl)cyclopentylmethyl bromide, to form an organometallic compound. The organometallic compound then undergoes a nucleophilic substitution reaction with a nucleophile, such as water, to form the desired product.

Scientific Research Applications

N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has been widely used in scientific research as a tool to study biochemical and physiological processes. It has been used to study the effects of various drugs on the body, as well as to investigate the effects of various environmental factors on the body. In addition, N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has been used to study G protein-coupled receptors (GPCRs) and enzyme-substrate interactions. For example, N'-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide has been used to study the binding of various drugs to GPCRs, such as the opioid receptor, and to study the effects of various drugs on the body.